Cas no 42087-82-1 (Methyl 2,6-dinitrobenzoate)

Methyl 2,6-dinitrobenzoate structure
Methyl 2,6-dinitrobenzoate structure
Product Name:Methyl 2,6-dinitrobenzoate
CAS No:42087-82-1
MF:C8H6N2O6
MW:226.143042087555
MDL:MFCD18651712
CID:333102
PubChem ID:333850
Update Time:2025-04-19

Methyl 2,6-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,6-dinitrobenzoate
    • 2,6-dinitroBenzoic acid methyl ester
    • Benzoic acid,2,6-dinitro-, methyl ester
    • 2,6-Dinitrobenzoesaeuremethylester
    • 2,6-Dinitro-benzoesaeure-methylester
    • 2,6-Di-nitro-benzoesaure-methylester
    • 2,6-dinitro-benzoic acid methyl ester
    • Methyl-2,6-dinitrobenzoat
    • NSC337976
    • MFCD18651712
    • CS-0452339
    • AKOS022183107
    • A913404
    • FT-0751788
    • SY013039
    • 42087-82-1
    • SCHEMBL11398188
    • AC6113
    • AC-23459
    • YZRFTJSIVVNRMI-UHFFFAOYSA-N
    • CS-11268
    • DTXSID70318881
    • NSC-337976
    • DB-070255
    • MDL: MFCD18651712
    • Inchi: 1S/C8H6N2O6/c1-16-8(11)7-5(9(12)13)3-2-4-6(7)10(14)15/h2-4H,1H3
    • InChI Key: YZRFTJSIVVNRMI-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 226.02258
  • Monoisotopic Mass: 226.022586
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 118

Experimental Properties

  • Density: 1.497
  • Boiling Point: 323°C at 760 mmHg
  • Flash Point: 151.5°C
  • Refractive Index: 1.592
  • PSA: 112.58

Methyl 2,6-dinitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM368571-250mg
Methyl 2,6-dinitrobenzoate
42087-82-1 95%+
250mg
$131 2022-06-11
Chemenu
CM368571-1g
Methyl 2,6-dinitrobenzoate
42087-82-1 95%+
1g
$193 2022-06-11
Apollo Scientific
OR471105-1g
Methyl 2,6-Dinitrobenzoate
42087-82-1
1g
£210.00 2023-08-31
Apollo Scientific
OR471105-5g
Methyl 2,6-Dinitrobenzoate
42087-82-1
5g
£553.00 2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y00895-250mg
Methyl 2,6-dinitrobenzoate
42087-82-1 97%
250mg
¥1319.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y00895-1g
Methyl 2,6-dinitrobenzoate
42087-82-1 97%
1g
¥1939.0 2023-09-05
eNovation Chemicals LLC
D686271-0.25g
Methyl 2,6-Dinitrobenzoate
42087-82-1 97%
0.25g
$110 2024-07-20
eNovation Chemicals LLC
D686271-1g
Methyl 2,6-Dinitrobenzoate
42087-82-1 97%
1g
$165 2024-07-20
eNovation Chemicals LLC
D686271-5g
Methyl 2,6-Dinitrobenzoate
42087-82-1 97%
5g
$715 2024-07-20
eNovation Chemicals LLC
D686271-0.1g
Methyl 2,6-Dinitrobenzoate
42087-82-1 97%
0.1g
$105 2025-02-28
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.